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Compound of Interest

Compound Name: p-Tolyl isobutyrate

Cat. No.: B093224 Get Quote

Contrary to inquiries regarding its natural origins, extensive database searches indicate that p-
tolyl isobutyrate is a synthetic compound and has not been reported to occur in nature.[1][2]

This technical guide provides a comprehensive overview of its chemical properties, synthesis,

and primary applications, addressing the interests of researchers, scientists, and drug

development professionals.

Physicochemical Properties
p-Tolyl isobutyrate, also known as 4-methylphenyl 2-methylpropanoate, is a benzoate ester

recognized for its strong, lily-narcissus-like odor.[1][2] Its key physicochemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₄O₂ [1][3]

Molecular Weight 178.23 g/mol [1][2][3]

CAS Number 103-93-5 [1][2][3][4]

Appearance
Colorless to light yellow, clear

liquid
[1][5]

Boiling Point 237 °C [1][2]

Density 0.993 g/mL at 25 °C [1][2]

Flash Point 205 °F (96.11 °C) [1][2][5]

Refractive Index 1.487 at 20 °C [1][2]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1]

Synthesis of p-Tolyl Isobutyrate
The primary method for producing p-tolyl isobutyrate is through the esterification of p-cresol

with isobutyric acid.[1][2]

Materials:

p-Cresol

Isobutyric acid

Strong acid catalyst (e.g., concentrated sulfuric acid)

Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Brine (saturated sodium chloride solution)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.scbt.com/es/p/p-tolyl-isobutyrate-103-93-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.scbt.com/es/p/p-tolyl-isobutyrate-103-93-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.scbt.com/es/p/p-tolyl-isobutyrate-103-93-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103935&Mask=FFFFFF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.thegoodscentscompany.com/data/rw1035021.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.thegoodscentscompany.com/data/rw1035021.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.benchchem.com/product/b093224?utm_src=pdf-body
https://www.benchchem.com/product/b093224?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic solvent (e.g., diethyl ether or dichloromethane)

Distillation apparatus

Separatory funnel

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar amounts of p-cresol and isobutyric acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux using a heating mantle and maintain reflux for several

hours to drive the esterification to completion. The reaction progress can be monitored by

thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize

the acidic catalyst and any unreacted isobutyric acid, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the organic solvent under reduced pressure using a rotary evaporator.

Purify the crude p-tolyl isobutyrate by vacuum distillation to obtain the final product.
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Caption: Synthesis of p-tolyl isobutyrate via esterification.
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Applications
The primary application of p-tolyl isobutyrate is as a synthetic flavoring and fragrance agent.

[1][2][5][6] Its strong floral scent makes it a valuable component in the formulation of various

fragrances.[7] In the food industry, it is used to impart floral and fruity notes to a variety of

products.[2][5][6] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has

evaluated p-tolyl isobutyrate and concluded that there is no safety concern at current levels

of intake when used as a flavoring agent.[6]

Conclusion
While the natural occurrence of p-tolyl isobutyrate remains unconfirmed, its synthesis,

properties, and applications are well-documented. Its significance lies in the flavor and

fragrance industry, where its unique olfactory characteristics are highly valued. The provided

synthesis protocol offers a clear methodology for its laboratory preparation, enabling further

research and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. P-TOLYL ISOBUTYRATE | 103-93-5 [chemicalbook.com]

2. Cas 103-93-5,P-TOLYL ISOBUTYRATE | lookchem [lookchem.com]

3. scbt.com [scbt.com]

4. p-Tolyl isobutyrate [webbook.nist.gov]

5. para-cresyl isobutyrate, 103-93-5 [thegoodscentscompany.com]

6. p-TOLYL ISOBUTYRATE | C11H14O2 | CID 7685 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. p-Tolyl isobutyrate | The Fragrance Conservatory [fragranceconservatory.com]

To cite this document: BenchChem. [Unveiling p-Tolyl Isobutyrate: A Synthetic Compound
with Notable Applications]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b093224?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.thegoodscentscompany.com/data/rw1035021.html
https://pubchem.ncbi.nlm.nih.gov/compound/7685
https://fragranceconservatory.com/ingredient/p-tolyl-isobutyrate
https://www.lookchem.com/casno103-93-5.html
https://www.thegoodscentscompany.com/data/rw1035021.html
https://pubchem.ncbi.nlm.nih.gov/compound/7685
https://www.benchchem.com/product/b093224?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7685
https://www.benchchem.com/product/b093224?utm_src=pdf-body
https://www.benchchem.com/product/b093224?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7380590.htm
https://www.lookchem.com/casno103-93-5.html
https://www.scbt.com/es/p/p-tolyl-isobutyrate-103-93-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103935&Mask=FFFFFF
https://www.thegoodscentscompany.com/data/rw1035021.html
https://pubchem.ncbi.nlm.nih.gov/compound/7685
https://fragranceconservatory.com/ingredient/p-tolyl-isobutyrate
https://www.benchchem.com/product/b093224#natural-occurrence-and-sources-of-p-tolyl-isobutyrate
https://www.benchchem.com/product/b093224#natural-occurrence-and-sources-of-p-tolyl-isobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b093224#natural-occurrence-and-sources-of-p-tolyl-
isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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